Cas no 91591-67-2 (2-methoxy-4,5,6-trimethylpyridine-3-carbonitrile)

• Product Name: 2-methoxy-4,5,6-trimethylpyridine-3-carbonitrile
• CAS No: 91591-67-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 3298394
• PubChem ID: 10678858
• Update Time: 2025-04-21

2-methoxy-4,5,6-trimethylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBONITRILE, 2-METHOXY-4,5,6-TRIMETHYL-
• 2-methoxy-4,5,6-trimethylpyridine-3-carbonitrile
• 2-methoxy-4,5,6-trimethylnicotinonitrile
• 91591-67-2
• AKOS024057388
• F1957-0505

• Inchi： 1S/C10H12N2O/c1-6-7(2)9(5-11)10(13-4)12-8(6)3/h1-4H3
• InChI Key： ZNRQKFPXBDJQRD-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(C)=C(C)C(C)=C1C#N

Computed Properties

• Exact Mass: 176.094963011Da
• Monoisotopic Mass: 176.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.9Ų